(Z)-2-(furan-2-ylmethylene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-(furan-2-ylmethylidene)-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C18H17NO5/c20-15-4-3-13-17(21)16(10-12-2-1-7-23-12)24-18(13)14(15)11-19-5-8-22-9-6-19/h1-4,7,10,20H,5-6,8-9,11H2/b16-10-
• InChI Key: PCYJGOKGBOZYRM-YBEGLDIGSA-N
• Canonical SMILES: C1COCCN1CC2=C(C=CC3=C2OC(=CC4=CC=CO4)C3=O)O
• Isomeric SMILES: C1COCCN1CC2=C(C=CC3=C2O/C(=C\C4=CC=CO4)/C3=O)O
• Molecular Formula: C18H17NO5
• Molecular Weight: 327.3 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one, also known as FMB, is a synthetic compound that has gained significant attention from the scientific community due to its potential in various applications. FMB is a benzofuran derivative that exhibits anti-cancer, anti-inflammatory, and anti-viral properties.

Scientific Research Applications

Bioactive Heterocyclic Compounds

Furan and benzofuran derivatives are recognized for their critical role in medicinal chemistry, especially as structural units in bioactive molecules. These compounds are integral in the design of drugs due to their presence in a wide range of biologically active molecules with antiviral, antitumor, antimycobacterial, and antiparkinsonian actions (Ostrowski, 2022). Their structural diversity allows for bioisosteric replacements that can lead to enhanced biological activity and selectivity.

Sustainable Chemical Feedstocks

Furan derivatives, particularly those derived from biomass such as 5-hydroxymethylfurfural (HMF), are pivotal in sustainable chemistry. They serve as versatile intermediates in producing a broad spectrum of polymers, functional materials, and fuels, highlighting the potential of furan derivatives in replacing non-renewable hydrocarbon sources (Chernyshev et al., 2017). This application underscores the significance of furan-based compounds in developing environmentally friendly chemical processes.

Pharmacological Interest

Morpholine and pyran derivatives, similar in structure to parts of the specified compound, exhibit a wide range of pharmacological activities. Research into these derivatives aims to explore their potential as lead compounds for developing new drugs with applications across various therapeutic areas, including CNS activities (Asif & Imran, 2019). This highlights the ongoing interest in heterocyclic compounds within drug discovery and development.

Antimicrobial Agents

Benzofuran derivatives have been identified as promising structures for developing antimicrobial agents, with some showing strong biological activities against a range of pathogens. The unique structural features of benzofuran compounds contribute to their efficacy as antimicrobial candidates, supporting their exploration in drug invention and development (Hiremathad et al., 2015). This area of research is crucial in addressing the global challenge of antibiotic resistance.